Cas no 1629-25-0 (Benzenecarbothioamide,N-(4-fluorophenyl)-)
1629-25-0 structure
Product Name:Benzenecarbothioamide,N-(4-fluorophenyl)-
CAS No:1629-25-0
MF:C13H10FNS
MW:231.288605213165
CID:208891
PubChem ID:3435475
Update Time:2025-04-19
Benzenecarbothioamide,N-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,N-(4-fluorophenyl)-
- N-(4-fluorophenyl)benzenecarbothioamide
- AC1MPHSP
- AG-E-12786
- Benzanilide,4'-fluorothio- (7CI,8CI)
- CTK4D1373
- N-(4-fluorophenyl)benzothioamide
- N-(4-fluorophenyl)benzo-thioamide
- N-(4-fluorophenyl)thiobenzamide
- N-(4-fluoro-phenyl)-thiobenzamide
- NSC 51892
- NSC-51892
- DTXSID10392463
- NSC51892
- 1629-25-0
-
- Inchi: 1S/C13H10FNS/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
- InChI Key: ZWHTXUYFMRFIAO-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC=CC=1)NC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 231.0519
- Monoisotopic Mass: 231.051798
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1
Experimental Properties
- Density: 1.282
- Boiling Point: 328.8°Cat760mmHg
- Flash Point: 152.6°C
- Refractive Index: 1.678
- PSA: 12.03
- LogP: 3.68630
Benzenecarbothioamide,N-(4-fluorophenyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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